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Compound of Interest

Compound Name: Pinacol

Cat. No.: B044631 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Pinacol, a common reagent in organic synthesis. Adherence to these

procedures is critical for minimizing risks and maintaining a safe and compliant laboratory

environment.

Key Safety and Physical Properties of Pinacol
Understanding the inherent properties of a chemical is the first step toward safe handling. The

following table summarizes the key quantitative data for Pinacol.
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Property Value Source

Molecular Formula C6H14O2 [1]

Molecular Weight 118.18 g/mol [1]

Appearance White crystalline solid [2]

Melting Point 40-43 °C (104-109 °F)

Boiling Point 171-172 °C (340-342 °F)

Flash Point 77 °C (171 °F) - closed cup [3]

Solubility
Soluble in water, ethanol, and

ether.
[4]

Vapor Pressure 0.5 mmHg [2]

Personal Protective Equipment (PPE) for Handling
Pinacol
A multi-layered approach to personal protective equipment is essential to prevent exposure.

The selection of appropriate PPE should be based on a thorough risk assessment of the

specific experimental procedure.

Core PPE Requirements:

Eye and Face Protection: Chemical safety goggles are mandatory.[4][5] A face shield should

be worn over safety glasses when there is a risk of splashing or a highly exothermic reaction.

[6]

Hand Protection: Nitrile or neoprene gloves are recommended.[7] It is advisable to consider

double gloving, especially during procedures with a higher risk of splashes.[7] Always inspect

gloves for any signs of degradation before use and wash hands thoroughly after handling.[5]

Body Protection: A flame-retardant lab coat that is fully fastened is required to protect against

splashes and fire hazards.

Footwear: Closed-toe shoes must be worn at all times in the laboratory.[7]
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Respiratory Protection: If working in a poorly ventilated area or if dusts or aerosols are likely

to be generated, a NIOSH-approved respirator is necessary.[3][5]

Pinacol Handling: PPE Selection Logic

Start: Assess Experimental Procedure

Is there a splash hazard?

Is there a risk of aerosol/dust generation?

No Add Face Shield

Yes

Is the work area well-ventilated?

No

Required PPE:
- Safety Goggles

- Nitrile/Neoprene Gloves
- Lab Coat

- Closed-toe Shoes

Yes

Yes Add NIOSH-approved Respirator

No

Final PPE Ensemble Determined
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Caption: PPE selection workflow for handling Pinacol.

Experimental Protocol: A Standard Laboratory
Procedure
The following is a generalized protocol for a reaction involving Pinacol. This should be adapted

based on the specific requirements of your experiment.

Objective: To perform a reaction using Pinacol as a starting material.

Materials:

Pinacol

Reaction solvent

Other reagents as required by the specific synthesis

Round-bottom flask

Condenser

Magnetic stirrer and stir bar

Heating mantle

Appropriate glassware for workup

Personal Protective Equipment (as determined by the PPE selection workflow)

Procedure:

Preparation:

Ensure the work area, typically a certified chemical fume hood, is clean and uncluttered.
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Assemble all necessary glassware and equipment.

Don the appropriate personal protective equipment.

Reaction Setup:

In the fume hood, carefully weigh the required amount of Pinacol and add it to the round-

bottom flask.

Add the magnetic stir bar and the reaction solvent.

Add any other reagents to the flask.

Attach the condenser to the flask and ensure a secure connection.

Place the flask in the heating mantle on the magnetic stirrer.

Reaction:

Begin stirring the mixture.

Turn on the heating mantle and slowly increase the temperature to the desired reaction

temperature.

Monitor the reaction for the specified amount of time.

Workup and Purification:

Once the reaction is complete, turn off the heating mantle and allow the mixture to cool to

room temperature.

Follow the specific workup procedure for your reaction, which may involve extraction,

filtration, or other techniques.

Purify the product as required.

Waste Disposal:
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All Pinacol-contaminated waste, including solid and liquid waste, must be disposed of as

hazardous waste.[7]

Use clearly labeled, separate, and sealable containers for solid and liquid waste.[7]

Follow your institution's specific guidelines for hazardous waste pickup and disposal.[7]

Operational Plans: Spill and Disposal Management
Spill Cleanup Procedure:

In the event of a Pinacol spill, immediate and appropriate action is crucial.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

[5]

Assess the Spill: Determine the extent and nature of the spill. For large or unmanageable

spills, contact your institution's emergency response team.

Secure the Area: Prevent unauthorized entry into the spill area.

Don PPE: Wear the appropriate PPE, including respiratory protection if necessary.[3]

Containment: Use an inert absorbent material to contain the spill.[8]

Cleanup: Carefully collect the absorbed material using spark-proof tools and place it in a

designated, labeled hazardous waste container.[5]

Decontamination: Clean the spill area with soap and water, collecting the cleaning materials

as hazardous waste.[9]
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Pinacol Spill Cleanup Workflow

Spill Occurs

Alert Personnel & Evacuate Area

Assess Spill Size & Hazard

Large or Unmanageable Spill

Yes

Small, Manageable Spill

No

Contact Emergency Response Don Appropriate PPE

Contain Spill with Absorbent Material

Collect Waste into Labeled Container

Decontaminate Spill Area

Dispose of all materials as Hazardous Waste

Cleanup Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.dk [fishersci.dk]

2. Pinacol | C6H14O2 | CID 6425 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. dept.harpercollege.edu [dept.harpercollege.edu]

4. Respiratory protection equipments C6H14O2 (pinacol), CAS number 76-09-5
[en.gazfinder.com]

5. echemi.com [echemi.com]

6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

7. benchchem.com [benchchem.com]

8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

9. research.uga.edu [research.uga.edu]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Pinacol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044631#personal-protective-equipment-for-handling-
pinacol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b044631?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

